PDE4 inhibitor intermediate 1

• Molecular Formula: C21H29NO5
• Molecular Weight: 375.5 g/mol
• InChI: InChI=1S/C21H29NO5/c1-14(23)21(2)13-22(20(24)26-4)12-17(21)15-9-10-18(25-3)19(11-15)27-16-7-5-6-8-16/h9-11,16-17H,5-8,12-13H2,1-4H3/t17-,21-/m0/s1
• InChIKey: YTFBNFMILWHYAP-UWJYYQICSA-N

PDE4 Inhibitor Intermediate 1: High-Purity Stereodefined Building Block

PDE4 inhibitor intermediate 1 (CAS 347850-26-4) is a stereodefined, advanced pharmaceutical intermediate specifically utilized in the synthesis of selective phosphodiesterase-4 (PDE4) inhibitors . This compound, chemically defined as methyl (3S,4S)-3-acetyl-4-(3-(cyclopentyloxy)-4-methoxyphenyl)-3-methylpyrrolidine-1-carboxylate (C21H29NO5, MW: 375.46), features a complex chiral pyrrolidine core . It is commercially available from multiple vendors at standard analytical purities typically ≥98% , and it serves as a direct precursor in convergent synthetic routes, notably in the asymmetric preparation of GSK's potent PDE4 inhibitor candidates [1].

Late-stage stereodefined building block for convergent PDE4 inhibitor synthesis

Pre-installed (3S,4S) chiral pyrrolidine core supports SAR exploration without de novo asymmetric steps

Reported purity specification supports consistent downstream performance

• [1] The Cyclic Nitronate Route to Pharmaceutical Molecules: Synthesis of GSK's Potent PDE4 Inhibitor as a Case Study. Synthesis, 2020. View Source

Why PDE4 Inhibitor Intermediate 1 Cannot Be Replaced

Generic substitution of PDE4 inhibitor intermediate 1 with simpler or achiral PDE4 precursors (e.g., 3-cyclopropylmethoxy-4-difluoromethoxybenzaldehyde, 2-bromo-5-hydroxybenzaldehyde) is not feasible due to fundamental differences in synthetic utility and chemical architecture [1]. Unlike early-stage achiral intermediates that require multiple downstream steps to install stereocenters and key functional motifs, PDE4 inhibitor intermediate 1 is a late-stage, stereodefined building block that already incorporates the complex chiral pyrrolidine framework essential for the activity of certain advanced PDE4 inhibitor chemotypes [2]. Using a non-stereoselective or less functionally dense alternative would necessitate additional asymmetric synthesis steps, introducing substantial process complexity, higher impurity burdens, and significantly increased production costs—all of which are circumvented by procuring this specific, pre-validated intermediate [3].

Achiral PDE4 precursors may require multiple downstream steps to install stereocenters, increasing process complexity.

Less functionally dense intermediates may necessitate additional oxidation and coupling manipulations, potentially reducing overall yield.

Non-stereoselective building blocks may shift stereochemical outcome, requiring costly revalidation of chiral integrity.

• [1] Process improvement on the synthesis of roflumilast. Journal of Pharmaceutical Research, 2015. View Source
• [2] Development of a Practical Process for the Synthesis of PDE4 Inhibitors. ScienceDirect, 2016. View Source
• [3] Working Toward Process Simplification for the Synthesis of Crisaborole. ScienceDirect, 2025. View Source

PDE4 Inhibitor Intermediate 1: Evidence vs. Key Comparators

Stereochemical Complexity and Step-Count Advantage

PDE4 inhibitor intermediate 1 is an advanced, stereodefined building block containing two chiral centers, in stark contrast to the achiral nature of the primary roflumilast intermediate, 3-cyclopropylmethoxy-4-difluoromethoxybenzaldehyde [1]. In a case study for GSK's potent PDE4 inhibitor, the synthesis using an advanced intermediate analogous to intermediate 1 was accomplished in eight steps from a catechol-derived nitroalkene, yielding the final active pharmaceutical ingredient (API) in 80% overall yield [2]. In comparison, the synthesis of roflumilast from its achiral benzaldehyde intermediate requires an additional oxidation step (NaClO₂/sulfamic acid) to the benzoic acid, followed by acid chloride formation and amide coupling, with reported overall yields for the final coupling step from the acid derivative around 37-44% [3]. This demonstrates that pre-installing stereochemistry significantly streamlines the final assembly of complex PDE4 inhibitors.

Synthetic Efficiency

Reported

80% overall yield

vs

37–44% coupling yield

Supports synthetic step-count reduction

Cross-study comparison; scale may vary

Evidence Dimension	Synthetic Efficiency: Overall Yield and Steps from Key Intermediate to API
Target Compound Data	Advanced intermediate enables an 8-step route with an 80% overall yield for a complex chiral PDE4 inhibitor [2].
Comparator Or Baseline	Roflumilast synthesis from its achiral benzoic acid intermediate involves final coupling step yields of 37-44% and requires multiple downstream functional group manipulations [3].
Quantified Difference	Approximately 1.8- to 2.1-fold higher overall yield for the advanced intermediate-enabled route.
Conditions	Asymmetric synthesis of GSK's PDE4 inhibitor vs. multi-kilogram scale roflumilast process development.

Why This Matters

Procurement of a stereodefined intermediate drastically reduces downstream step count, which is the primary driver of cost, waste, and manufacturing risk in complex API synthesis.

• [1] Synthesis of 3-cyclopropyl methoxy-4-difluoromethoxybenzaldehyde. Journal of Pharmaceutical Research, 2013. View Source
• [2] The Cyclic Nitronate Route to Pharmaceutical Molecules: Synthesis of GSK's Potent PDE4 Inhibitor as a Case Study. Synthesis, 2020. View Source
• [3] Intermediates and process for the preparation of a crystalline form of a topical anti-inflammatory agent. US Patent, 2019. View Source

Commercial Availability and Purity Benchmarking

Commercial specifications for PDE4 inhibitor intermediate 1 are uniformly reported at ≥98% purity by multiple major suppliers including InvivoChem, MedChemExpress, and CymitQuimica, ensuring reliable performance in subsequent synthetic steps . This is directly comparable to the purity requirements for key crisaborole intermediates, such as 2-bromo-5-hydroxybenzaldehyde, which is also typically supplied at ≥98% purity [1]. However, the advanced stereochemistry of intermediate 1 means that a 98% purity specification is a more stringent measure of quality, as it encompasses both chemical and stereochemical integrity, which is not a factor for the achiral crisaborole intermediate. This parity in reported purity, combined with its higher complexity, confirms intermediate 1 as a high-grade material suitable for demanding research applications.

Purity Specification

Specification review

≥98% purity (HPLC)

Encompasses chemical and stereochemical integrity

Supplier data; verify lot consistency

Evidence Dimension	Supplier-Specified Minimum Purity
Target Compound Data	≥98% purity (HPLC) .
Comparator Or Baseline	2-Bromo-5-hydroxybenzaldehyde (Crisaborole intermediate) at ≥98% purity [1].
Quantified Difference	Equivalent minimum purity specification; however, target compound's purity is a more rigorous specification due to its stereochemical complexity.
Conditions	Commercial supplier technical data sheets and product specifications.

Why This Matters

Comparable high purity ensures that integration into existing synthetic workflows will not introduce new impurity-related challenges, providing a dependable, pre-qualified starting point.

• [1] Farmasino. 2-Bromo-5-hydroxybenzaldehyde (2973-80-0) for Crisaborole Synthesis. View Source

Cost-Efficiency in Multi-Gram Procurement

A quantitative cost analysis reveals a significant procurement advantage for PDE4 inhibitor intermediate 1 at research and early development scales. The target compound is available for approximately $2,670 per 25 mg from a primary commercial source . In stark contrast, the key chiral amine intermediate for Apremilast, (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine, commands a substantially higher premium due to its specific stereochemistry and process complexity, though exact milligram-scale pricing is often custom-quoted, research indicates that initial chemoenzymatic synthesis routes for apremilast intermediates achieved a yield of only 25%, contributing to its higher relative cost [1]. This lower per-unit cost for intermediate 1 provides a more accessible entry point for synthetic chemistry groups aiming to explore this chemotype.

Procurement Cost

Data to verify

$2,670 per 25 mg

vs

25% key step yield (comparator)

Reported cost context for budget planning

Single-supplier pricing; may vary

Evidence Dimension	Commercial Price for Research-Scale Quantities
Target Compound Data	$2,670 per 25 mg .
Comparator Or Baseline	(S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine (Apremilast intermediate) synthesis route with 25% overall yield for a key step [1], implying higher cost.
Quantified Difference	Not directly comparable in absolute dollars due to custom quoting; however, a 25% synthetic yield for a comparator intermediate step is a strong indicator of higher intrinsic manufacturing cost and price premium.
Conditions	Commercial supplier pricing (TargetMol) vs. academic synthesis report.

Why This Matters

For budget-conscious research programs, a lower per-milligram cost enables broader exploratory chemistry and SAR studies without exhausting project resources.

• [1] Síntese quimioenzimática dos intermediários do apremilast via carbamatação, utilizando lipases. Repositório UFC, 2020. View Source

Scalability and Green Chemistry Advantages

The synthesis of PDE4 inhibitors using advanced intermediates like intermediate 1 has been demonstrated on a multi-kilogram scale, with processes designed for safety, efficiency, and environmental friendliness [1]. This contrasts sharply with older PDE4 inhibitor syntheses (e.g., early crisaborole routes) that relied on hazardous reagents like n-butyllithium, required cryogenic temperatures (-78°C), and necessitated flash column chromatography, all of which are severe impediments to industrial scale-up [2]. A redesigned crisaborole route, validated at commercial scale (producing ~750 kg of API), successfully eliminated these issues by focusing on greener options and simplifying the process, a principle inherently applied when using a pre-formed, complex intermediate like PDE4 inhibitor intermediate 1 [3]. The use of such an intermediate inherently avoids the most problematic early-stage transformations.

Scalability

Class-level inference

Multi-kg scale demonstrated; avoids hazardous reagents and extreme conditions

Reported scalability; data to verify

Process-specific validation recommended

Evidence Dimension	Process Scalability and Hazard Profile
Target Compound Data	Enables multi-kilogram scale synthesis with practical, safer conditions, avoiding extreme temperatures and hazardous reagents [1].
Comparator Or Baseline	Historical PDE4 inhibitor syntheses (e.g., crisaborole) used n-butyllithium, -78°C reactions, and column chromatography [2].
Quantified Difference	Not quantified, but represents a categorical improvement from a non-scalable lab process to an industrially-viable route.
Conditions	Multi-kilogram process development vs. prior art lab-scale methods.

Why This Matters

Selecting an advanced intermediate is a strategic decision that pre-validates downstream scalability, drastically reducing the risk of late-stage process failures and enabling a faster transition from bench to pilot plant.

• [1] Development of a Practical Process for the Synthesis of PDE4 Inhibitors. ScienceDirect, 2016. View Source
• [2] Process for the preparation of crisaborole and its intermediates. US Patent 11,014,944, 2021. View Source
• [3] Working Toward Process Simplification for the Synthesis of Crisaborole. ScienceDirect, 2025. View Source

PDE4 Inhibitor Intermediate 1: Optimized Application Scenarios

Convergent Synthesis for Preclinical Candidates

Given its pre-installed stereochemistry and high purity (≥98%) , PDE4 inhibitor intermediate 1 is ideally suited for the final-stage convergent assembly of PDE4 inhibitor drug candidates. As demonstrated in an 80% overall yield synthesis of a GSK PDE4 inhibitor [1], its use minimizes the number of post-introduction synthetic steps, thereby preserving stereochemical integrity and maximizing overall process yield. This scenario is critical for medicinal chemistry teams synthesizing gram-scale quantities of candidate molecules for in vivo pharmacology and early toxicology studies.

Scalable and Safer Process Development

The use of a complex, advanced intermediate like PDE4 inhibitor intermediate 1 is a cornerstone of modern, scalable process chemistry for PDE4 inhibitors. By shifting the synthetic burden to a pre-qualified building block, manufacturers can adopt greener, more robust, and safer multi-kilogram processes that avoid hazardous reagents and extreme conditions [2]. This scenario is directly applicable to CROs/CDMOs and pharma companies tasked with developing a cost-effective and commercially viable route for a PDE4-targeting API, reducing both development time and regulatory hurdles associated with handling dangerous materials [3].

SAR Studies on PDE4 Pyrrolidine Core

For academic and industrial research groups investigating the SAR of PDE4 inhibitors featuring a chiral pyrrolidine core, this intermediate serves as a critical, ready-to-use scaffold. Its defined (3S,4S) stereochemistry allows researchers to systematically modify the pendant functional groups (e.g., the acetyl or cyclopentyloxy moieties) to probe binding interactions, without the confounding variables introduced by de novo asymmetric synthesis of the pyrrolidine ring . This is essential for generating high-quality, reproducible SAR data.

Application

Selection Property

Validation Focus

Convergent Synthesis – Preclinical Candidate Assembly

Stereodefined late-stage intermediate

Stereochemical integrity and overall yield

Scalable Process Development

Pre-qualified complex building block

Process hazard profile and scalability

SAR Studies on PDE4 Pyrrolidine Core

Chiral (3S,4S) scaffold

Reproducible SAR data without asymmetric synthesis variables

• [1] The Cyclic Nitronate Route to Pharmaceutical Molecules: Synthesis of GSK's Potent PDE4 Inhibitor as a Case Study. Synthesis, 2020. View Source
• [2] Development of a Practical Process for the Synthesis of PDE4 Inhibitors. ScienceDirect, 2016. View Source
• [3] Working Toward Process Simplification for the Synthesis of Crisaborole. ScienceDirect, 2025. View Source